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Compound of Interest

Compound Name: Metabisulfite

Cat. No.: B1197395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties of

sodium metabisulfite (Na₂S₂O₅) pertinent to its use in a laboratory setting. It is intended to be

a resource for researchers, scientists, and professionals in drug development, offering detailed

information on its physicochemical characteristics, safe handling, and key experimental

applications.

Core Chemical and Physical Properties
Sodium metabisulfite, also known as sodium pyrosulfite, is an inorganic salt that is widely

utilized for its antioxidant and reducing properties.[1] It presents as a white to yellowish

crystalline powder with a distinct odor of sulfur dioxide.[1][2]

Quantitative Data Summary
The fundamental physicochemical properties of sodium metabisulfite are summarized in the

tables below for easy reference and comparison.

Table 1: General Physicochemical Properties
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Property Value References

Chemical Formula Na₂S₂O₅ [2][3]

Molar Mass 190.11 g/mol [2][3]

Appearance
White to yellowish crystalline

powder
[1][2]

Odor Pungent, sulfur dioxide-like [4][5]

Density 1.48 g/cm³ [6]

Melting Point Decomposes at >150°C [2][7]

Table 2: Solubility and pH Characteristics

Property Value References

Solubility in Water
54 g/100 mL at 20°C; 81.7

g/100 mL at 100°C
[2][5]

Solubility in Other Solvents
Soluble in glycerin; slightly

soluble in ethanol
[2][5]

pH of Solution (5-10% w/v) 3.5 - 5.0 [2]

Safety and Handling in the Laboratory
Proper handling and storage of sodium metabisulfite are crucial to ensure laboratory safety.

The compound can cause irritation to the skin, eyes, and respiratory tract.[8] In sulfite-sensitive

individuals, it may provoke allergic reactions, including bronchospasm.[8]

Key Safety Precautions:

Personal Protective Equipment (PPE): Always wear safety goggles, chemical-resistant

gloves (e.g., nitrile), and a lab coat when handling sodium metabisulfite.[9] In poorly

ventilated areas or when generating dust, respiratory protection is necessary.[9]
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Ventilation: All handling of solid sodium metabisulfite and preparation of its solutions should

be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid the

inhalation of sulfur dioxide gas which is liberated upon contact with acids or moisture.[9]

Storage: Store in a cool, dry, well-closed container, protected from light.[10] It is incompatible

with strong acids, oxidizing agents, and water.[8]

Disposal: Dispose of sodium metabisulfite and its solutions as hazardous waste in

accordance with local, state, and federal regulations.[10][11]

Key Laboratory Applications and Experimental
Protocols
Sodium metabisulfite is a versatile reagent with several important applications in the

laboratory, primarily leveraging its properties as a reducing agent and antioxidant.

Preparation of Standard Solutions
A common stock solution is a 10% (w/v) aqueous solution.

Experimental Protocol: Preparation of a 10% (w/v) Sodium Metabisulfite Solution

Materials:

Sodium Metabisulfite (Na₂S₂O₅), analytical grade

Deionized or distilled water

150 mL glass beaker

100 mL Class A volumetric flask

Magnetic stirrer and stir bar

Analytical balance and weigh boat

Procedure:
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Safety Precautions: Don appropriate PPE and perform all steps within a chemical fume

hood.

Weighing: Accurately weigh 10.0 g of sodium metabisulfite powder.[1]

Dissolution: Place approximately 80 mL of deionized water in the beaker with a magnetic stir

bar. While stirring, slowly add the weighed sodium metabisulfite.[1]

Transfer: Once fully dissolved, carefully transfer the solution to the 100 mL volumetric flask.

[1]

Final Volume: Rinse the beaker with small portions of deionized water and add the rinsings

to the flask. Add deionized water to the flask until the meniscus reaches the 100 mL

calibration mark.[1]

Mixing: Stopper the flask and invert several times to ensure a homogenous solution.[1]

Use as a Reducing Agent
Sodium metabisulfite is an effective reducing agent in various organic reactions.[12] In

aqueous solutions, it generates bisulfite ions (HSO₃⁻), which are the active reducing species.

[12]

Experimental Protocol: Reduction of an Aromatic Nitro Compound

This protocol provides a general method for the reduction of an aromatic nitro compound to an

aniline using sodium hydrosulfite, which can be generated in situ from sodium metabisulfite.

Materials:

Aromatic nitro compound (e.g., o-nitrophenol)

Sodium hydrosulfite (or sodium metabisulfite and a suitable reducing agent to generate it)

Water

Sodium hydroxide (if pH adjustment is needed)
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Organic solvent for extraction (e.g., ethyl acetate)

Standard laboratory glassware and heating apparatus

Procedure:

Dissolution: Dissolve the aromatic nitro compound in an appropriate solvent system, which

may be a biphasic mixture of water and an organic solvent.[12] For o-nitrophenol, a solution

in aqueous sodium hydroxide can be prepared.[12]

Heating: Gently heat the solution to approximately 60°C.[12]

Addition of Reducing Agent: Prepare a solution of sodium hydrosulfite in water. Add this

solution portion-wise to the heated solution of the nitro compound with stirring. The reaction

is often exothermic and should be controlled.[12]

Reaction Monitoring: The reduction is typically rapid.[12] Monitor the reaction progress using

a suitable technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-

Mass Spectrometry (LC-MS).

Work-up: After the reaction is complete, cool the mixture. Isolate the product by filtration or

extract it into an organic solvent.[12]

Purification: The crude product can be purified by recrystallization or chromatography.

DNA Bisulfite Conversion for Methylation Analysis
Bisulfite sequencing is a gold-standard technique for analyzing DNA methylation.[13] Sodium

bisulfite (generated from sodium metabisulfite in solution) deaminates unmethylated cytosine

residues to uracil, while methylated cytosines remain unchanged.[13]

Experimental Protocol: DNA Bisulfite Conversion

Materials:

Genomic DNA

Sodium Metabisulfite (Na₂S₂O₅)
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Hydroquinone

Sodium Hydroxide (NaOH)

DNA purification kit (column-based)

Nuclease-free water

Thermal cycler

Procedure:

Reagent Preparation:

3 M NaOH: Prepare fresh by dissolving NaOH pellets in nuclease-free water.[13]

10 mM Hydroquinone: Prepare fresh by dissolving hydroquinone in nuclease-free water

and protect from light.[13]

Sodium Metabisulfite Solution (pH 5.0): In a fume hood, dissolve sodium metabisulfite in

warm (50°C) nuclease-free water and add the hydroquinone solution.[13]

DNA Denaturation: Add 3 M NaOH to the genomic DNA sample and incubate at 37°C for 15

minutes.[13]

Sulfonation and Deamination: Add the prepared sodium metabisulfite solution to the

denatured DNA.[13] Incubate in a thermal cycler in the dark. A typical incubation is at 55°C

for 16 hours, though rapid protocols at higher temperatures (e.g., 70°C for 30 minutes) exist.

[13]

DNA Cleanup and Desulfonation: Purify the bisulfite-treated DNA using a DNA purification

column according to the manufacturer's protocol. This step includes a desulfonation step,

typically involving incubation with a high pH buffer (containing NaOH) at room temperature.

[13]

Elution: Elute the converted DNA from the column using an appropriate elution buffer.[13]

The DNA is now ready for downstream applications like PCR and sequencing.
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Visualizing Chemical Processes
Diagrams created using Graphviz (DOT language) can effectively illustrate key chemical

reactions and experimental workflows involving sodium metabisulfite.

Reaction of Sodium Metabisulfite in Water
When dissolved in water, sodium metabisulfite hydrolyzes to form sodium bisulfite.

Sodium Metabisulfite
(Na₂S₂O₅)

Sodium Bisulfite
(2 NaHSO₃)

+

Water
(H₂O)

Click to download full resolution via product page

Caption: Hydrolysis of Sodium Metabisulfite in Water.

DNA Bisulfite Conversion Workflow
The process of DNA bisulfite conversion involves several critical steps, from denaturation to the

final elution of converted DNA.
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Caption: Experimental Workflow for DNA Bisulfite Conversion.
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Conclusion
Sodium metabisulfite is an indispensable reagent in the modern laboratory, valued for its

strong reducing and antioxidant capabilities. A thorough understanding of its chemical

properties, adherence to strict safety protocols, and the application of well-defined

experimental procedures are essential for its effective and safe use in research and

development. This guide provides a foundational resource for laboratory professionals working

with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1197395#chemical-properties-of-sodium-
metabisulfite-relevant-to-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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